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Compound of Interest

Compound Name: Ethylene glycol diacetate

Cat. No.: B7770166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethylene glycol diacetate (EGDA), with the CAS number 111-55-7, is a diester of ethylene

glycol and acetic acid.[1][2] It is a colorless, transparent liquid characterized by a mild, pleasant

odor.[1][2] This document provides an in-depth technical overview of ethylene glycol
diacetate, including its physicochemical properties, synthesis protocols, key applications,

toxicological profile, and spectral data, tailored for a scientific audience.

Physicochemical Properties
Ethylene glycol diacetate is a high-boiling, slow-evaporating solvent with excellent solvency

for a variety of resins.[1] Its low volatility and pleasant odor make it a favorable choice in

formulations where worker safety and comfort are priorities.[1] It is slightly soluble in water but

fully miscible with most organic solvents.[2]

Table 1: Physicochemical Properties of Ethylene Glycol Diacetate
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Property Value Reference(s)

Molecular Formula C₆H₁₀O₄ [1][2]

Molecular Weight 146.14 g/mol [1][2][3]

CAS Number 111-55-7 [3]

Appearance Colorless, transparent liquid [1][2]

Odor Mild, pleasant [1][2]

Boiling Point 186-190 °C (367-374 °F) [1][2]

Melting Point
-41 °C to -50 °C (-42 °F to -58

°F)
[2]

Density 1.102 - 1.104 g/cm³ at 20 °C [1][2]

Vapor Pressure 0.2 mmHg at 20-25 °C [1][2]

Flash Point
83-88 °C (181.4-190.4 °F)

(closed cup)
[4]

Autoignition Temperature ~482 °C (900 °F) [4]

Refractive Index ~1.415 at 20 °C [5]

Solubility

Slightly soluble in water;

miscible with most organic

solvents

[2]

Synthesis of Ethylene Glycol Diacetate
The primary industrial synthesis of ethylene glycol diacetate is through the direct

esterification of ethylene glycol with acetic acid.[1][2] This reaction is typically catalyzed by an

acid and results in the formation of ethylene glycol diacetate and water as a byproduct.[1]

Experimental Protocol: Direct Esterification
Objective: To synthesize ethylene glycol diacetate from ethylene glycol and acetic acid.

Materials:
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Ethylene glycol (1 mole)

Acetic acid (2.2-3 moles, excess)[6]

Acid catalyst (e.g., p-toluenesulfonic acid, 0.1-1% of total reactant mass)[1][6]

Azeotropic dehydrating agent (e.g., butyl acetate, 10-20% of total reactant mass)[6]

Round-bottom flask

Reflux condenser with Dean-Stark trap

Heating mantle

Distillation apparatus

Methodology:

Charge the round-bottom flask with ethylene glycol, acetic acid, p-toluenesulfonic acid, and

butyl acetate.

Assemble the reflux apparatus with the Dean-Stark trap to remove the water formed during

the reaction.

Heat the mixture to a reaction temperature of 100-160 °C and maintain reflux.[6] The

progress of the reaction can be monitored by the amount of water collected.

Once the theoretical amount of water has been collected, cool the reaction mixture.

Purify the crude product by fractional distillation.[7] Collect the fraction boiling between 180-

190 °C.[7]

Characterize the final product for purity using analytical methods such as Gas

Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.[8]
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Workflow for the Synthesis of Ethylene Glycol Diacetate
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Caption: A typical workflow for the laboratory synthesis of ethylene glycol diacetate.
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Applications in Research and Development
Ethylene glycol diacetate's properties make it a versatile compound in various industrial and

research settings.[2] Its primary function is as a solvent, but it also serves as a chemical

intermediate and a component in formulations.

Coatings and Inks: Its slow evaporation rate and high solvency for resins make it an

excellent choice for improving the flow and leveling of coatings and inks, resulting in a

smoother finish.[1][2]

Adhesives: It is used as a solvent in the production of water-based adhesives.[5]

Foundry: In the foundry industry, it acts as a core-binding resin.[5]

Chemical Synthesis: Ethylene glycol diacetate can be used as an acyl donor for the in situ

generation of peracetic acid in chemoenzymatic synthesis, such as in the production of

caprolactone. It may also be a precursor for the enzymatic synthesis of poly(ethylene

glutarate).

Pharmaceutical and Cosmetic Industries: Although less common, it can be used as a solvent

for active pharmaceutical ingredients (APIs) or as a carrier for fragrances in cosmetics,

owing to its mild odor and low toxicity.[2][9]
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Applications of Ethylene Glycol Diacetate

Key Properties
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Caption: Relationship between the properties and applications of ethylene glycol diacetate.

Safety and Toxicology
Ethylene glycol diacetate exhibits low acute toxicity.[1] However, prolonged or repeated

exposure may cause mild irritation to the skin and eyes.[10] Its toxicity in animal studies is

primarily attributed to its metabolic conversion to ethylene glycol.[3] Ingestion of large amounts

can lead to the formation of urinary oxalate crystals, a characteristic sign of ethylene glycol

poisoning.[3]

Metabolic Pathway
In the body, ethylene glycol diacetate is expected to hydrolyze to ethylene glycol and acetic

acid. Ethylene glycol is then metabolized in the liver by alcohol dehydrogenase to

glycoaldehyde, which is further oxidized to glycolic acid, glyoxylic acid, and finally oxalic acid.

[11][12] The accumulation of glycolic acid is the main cause of metabolic acidosis, while oxalic

acid can precipitate as calcium oxalate crystals, leading to renal damage.[11][13]
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Metabolic Pathway of Ethylene Glycol
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Caption: The metabolic pathway of ethylene glycol, the primary metabolite of EGDA.
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Spectral Data
The structural confirmation of ethylene glycol diacetate can be achieved through various

spectroscopic methods.

Table 2: Spectral Data for Ethylene Glycol Diacetate

Technique Key Peaks/Signals Reference(s)

¹H NMR (CDCl₃)
δ (ppm): ~2.08 (s, 6H, 2 x

CH₃), ~4.23 (s, 4H, 2 x CH₂)
[14][15]

¹³C NMR (CDCl₃)
δ (ppm): ~20.9 (CH₃), ~62.3

(CH₂), ~170.8 (C=O)
[16]

FTIR (liquid film)

ν (cm⁻¹): ~1740 (C=O stretch),

~1240 (C-O stretch), ~1040

(C-O stretch)

[17]

Mass Spec (EI)
m/z: 43 (base peak), 86, 73,

116
[18][19]

Conclusion
Ethylene glycol diacetate is a versatile and industrially significant solvent and chemical

intermediate with a favorable safety profile for many applications. Its well-defined

physicochemical properties and straightforward synthesis make it a valuable compound for

researchers and professionals in coatings, adhesives, and chemical synthesis. A thorough

understanding of its properties, synthesis, and metabolic fate is crucial for its safe and effective

use in various scientific and industrial endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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